N-[4-(benzyloxy)-3-methoxybenzyl]-1H-1,2,4-triazol-3-amine

• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol
• IUPAC Name: N-[(3-methoxy-4-phenylmethoxyphenyl)methyl]-1H-1,2,4-triazol-5-amine
• InChI: InChI=1S/C17H18N4O2/c1-22-16-9-14(10-18-17-19-12-20-21-17)7-8-15(16)23-11-13-5-3-2-4-6-13/h2-9,12H,10-11H2,1H3,(H2,18,19,20,21)
• InChI Key: UZHWEETXDZSLAB-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CNC2=NC=NN2)OCC3=CC=CC=C3

Description

N-[4-(benzyloxy)-3-methoxybenzyl]-1H-1,2,4-triazol-3-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4-(benzyloxy)-3-methoxybenzyl]-1H-1,2,4-triazol-3-amine is not fully understood. However, it has been proposed that the compound inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been proposed that the compound inhibits the growth of fungal strains by disrupting the fungal cell membrane.
Biochemical and Physiological Effects:
N-[4-(benzyloxy)-3-methoxybenzyl]-1H-1,2,4-triazol-3-amine has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and various fungal strains. It has also been found to induce apoptosis in cancer cells. Additionally, it has been found to have potential use as a photosensitizer in photodynamic therapy.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(benzyloxy)-3-methoxybenzyl]-1H-1,2,4-triazol-3-amine in lab experiments include its potential anticancer and antifungal properties, as well as its potential use as a photosensitizer in photodynamic therapy. However, the limitations of using the compound in lab experiments include its high cost and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-[4-(benzyloxy)-3-methoxybenzyl]-1H-1,2,4-triazol-3-amine. These include further research to fully understand its mechanism of action, as well as its potential use in combination with other drugs for the treatment of cancer and fungal infections. Additionally, further research is needed to explore its potential use as a photosensitizer in photodynamic therapy.

Synthesis Methods

The synthesis method of N-[4-(benzyloxy)-3-methoxybenzyl]-1H-1,2,4-triazol-3-amine involves a multistep process. The first step involves the reaction of 4-(benzyloxy)-3-methoxybenzaldehyde with hydrazine hydrate to form 4-(benzyloxy)-3-methoxybenzaldehyde hydrazone. The second step involves the reaction of 4-(benzyloxy)-3-methoxybenzaldehyde hydrazone with sodium azide to form N-[4-(benzyloxy)-3-methoxybenzyl] azide. The final step involves the reaction of N-[4-(benzyloxy)-3-methoxybenzyl] azide with triethylamine to form N-[4-(benzyloxy)-3-methoxybenzyl]-1H-1,2,4-triazol-3-amine.

Scientific Research Applications

N-[4-(benzyloxy)-3-methoxybenzyl]-1H-1,2,4-triazol-3-amine has potential applications in various fields of scientific research. It has been studied for its anticancer properties, as it has been found to inhibit the growth of cancer cells. It has also been studied for its antifungal properties, as it has been found to inhibit the growth of various fungal strains. Additionally, it has been studied for its potential use as a photosensitizer in photodynamic therapy, a treatment for various cancers.